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Compound of Interest

Compound Name: nitro-Grela

Cat. No.: B1312454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of nitro-
Grela, a versatile second-generation Hoveyda-Grubbs type ruthenium metathesis catalyst.

Accurate and consistent preparation of catalyst stock solutions is crucial for achieving

reproducible results in olefin metathesis reactions, which are pivotal in the synthesis of

pharmaceuticals and advanced materials.

Introduction
Nitro-Grela, chemically known as [1,3-Bis(2,4,6-trimethylphenyl)-2-

imidazolidinylidene]dichloro[(2-isopropoxy-5-nitrobenzylidene)]ruthenium(II), is a highly active

and stable catalyst for various olefin metathesis transformations.[1] Its enhanced stability and

broad functional group tolerance make it a valuable tool in organic synthesis.[2] Proper

handling and preparation of this catalyst are essential for maximizing its performance and

ensuring the reliability of experimental outcomes. This application note outlines the necessary

information and a step-by-step procedure for preparing nitro-Grela stock solutions.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of nitro-Grela.
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Property Value Reference

Chemical Formula C₃₁H₃₇Cl₂N₃O₃Ru [1][3]

Molecular Weight 671.62 g/mol [1][3]

Appearance
Green to dark green

powder/crystal
[3]

Melting Point >300 °C

Long-term Storage
2-8 °C under an inert

atmosphere
[1][4]

Short-term Storage
Room temperature under an

inert atmosphere
[1][4]

Handling
High stability allows for brief

handling in air
[1]

Solubility of Nitro-Grela
While precise quantitative solubility data for nitro-Grela in various organic solvents is not

extensively published, it is known to be compatible with a range of common solvents used in

organic synthesis. The table below provides a qualitative guide to its solubility. It is strongly

recommended to perform a small-scale solubility test to determine the optimal concentration for

your specific application.
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Solvent Qualitative Solubility Notes

Dichloromethane (DCM) Soluble
Commonly used for reactions

at room temperature.

1,2-Dichloroethane (DCE) Soluble
Suitable for reactions requiring

higher temperatures.

Toluene Soluble
A common solvent for a wide

range of metathesis reactions.

Tetrahydrofuran (THF) Likely Soluble
Often used in metathesis, may

coordinate to the metal center.

Ethyl Acetate Likely Soluble A greener solvent alternative.

Dioxane Likely Soluble
Another ether-based solvent

option.

N,N-Dimethylformamide (DMF) Potentially Soluble

Use with caution as polar

aprotic solvents can affect

catalyst activity.

Dimethyl Sulfoxide (DMSO) Potentially Soluble

Use with caution as polar

aprotic solvents can affect

catalyst activity.

Experimental Protocol: Preparation of a Nitro-Grela
Stock Solution
This protocol provides a general procedure for preparing a stock solution of nitro-Grela. The

concentration of the stock solution should be determined based on the specific requirements of

the reaction.

Materials and Equipment
Nitro-Grela catalyst

Anhydrous, degassed solvent (e.g., Dichloromethane, Toluene)
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Inert gas supply (Argon or Nitrogen)

Schlenk flask or vial with a septum-sealed cap

Magnetic stirrer and stir bar

Analytical balance

Syringes and needles

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat,

and gloves.

While nitro-Grela is relatively air-stable, prolonged exposure to air and moisture should be

avoided to maintain its catalytic activity. Handle under an inert atmosphere for long-term

storage of the solution.

Step-by-Step Procedure
Prepare the Glassware: Ensure the Schlenk flask or vial is clean, dry, and has been purged

with an inert gas.

Weigh the Catalyst: Accurately weigh the desired amount of nitro-Grela powder directly into

the flask under a stream of inert gas.

Add the Solvent: Using a syringe, add the required volume of anhydrous, degassed solvent

to the flask.

Dissolve the Catalyst: Place the flask on a magnetic stirrer and stir the mixture at room

temperature until the catalyst is completely dissolved. The solution should be clear and

green.

Storage: Once prepared, the stock solution should be stored under an inert atmosphere in a

tightly sealed container at 2-8 °C. For short-term use, storage at room temperature is
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acceptable. It is recommended to wrap the container in aluminum foil to protect it from light.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of a nitro-Grela stock

solution.
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Workflow for Nitro-Grela Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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